Cas no 118457-16-2 ((-)-Nebivolol)

• Product Name: (-)-Nebivolol
• CAS No: 118457-16-2
• MF: C₂₂H₂₅F₂NO₄
• MW: 405.435013532639
• CID: 166262
• PubChem ID: 9844194
• Update Time: 2025-09-22

(-)-Nebivolol Chemical and Physical Properties

Names and Identifiers

• 2H-1-Benzopyran-2-methanol,a,a'-[iminobis(methylene)]bis[6-fluoro-3,4-dihydro-, (aS,a'S,2R,2'S)-
• (-)-Nebivolol
• (1S)-1-[(2S)-6-fluoro-3,4-dihydro-2H-chromen-2-yl]-2-[[(2S)-2-[(2S)-6-fluoro-3,4-dihydro-2H-chromen-2-yl]-2-hydroxyethyl]amino]ethanol
• 2H-1-Benzopyran-2-methanol,a,a'-[iminobis(methylene)]bis[6-fluoro-3,4-dihydro-, (aS,a'S,2R,2'S...
• (-)-SSSR-nebivolol
• (1s,1's)-2,2'-iminobis{1-[(2s)-6-fluoro-3,4-dihydro-2h-chromen-2-yl]ethanol}
• (R,S,S,S)-nebivolol
• [14C]-Nebivolol
• AC1L4OY3
• CTK4B0680
• KST-1A1256
• Levonebivolol
• UNII-GMK2E335DQ
• R-67145
• l-Nebivolol
• Nebivolol IMpurity A (L-Nebivolol)
• (aS,a,2R,2)-a,a[Iminobis(methylene)]bis[6-fluoro-3,4-dihydro-2H-1-benzopyran-2-methanol]
• (aS,a’S,2R,2’S)-a,a’-[Iminobis(methylene)]bis[6-fluoro-3,4-dihydro-2H-1-benzopyran-2-methanol]
• (αS,α'S,2R,2'S)-α,α'-[IMinobis(Methylene)]bis[6-fluoro-3,4-dihydro-2H-1-benzopyran-2-Methanol]
• [2R,2'S,αS,α'S,(-)]-α,α'-[Iminobis(methylene)]bis(6-fluoro-3,4-dihydro-2H-1-benzopyran-2-methanol)
• [2S-[2R*[R*[R*(S*)]]]]-α,α'-[IMinobis(Methylene)]bis[6-fluoro-3,4-dihydro- 2H-1-benzopyran-2-Methanol
• KOHIRBRYDXPAMZ-YHDSQAASSA-N
• (1S)-2-(((2S)-2-((2R)-6-FLUORO-3,4-DIHYDRO-2H-CHROMEN-2-YL)-2-HYDROXYETHYL)AMINO)-1-((2S)-6-FLUORO-3,4-DIHYDRO-2H-CHROMEN-2-YL)ETHANOL
• R 67145
• (1S,1'S)-2,2'-iminobis{1-[(2R,2'S)-6-fluoro-3,4-dihydro-2H-chromen-2-yl]ethanol}
• Levonebivolol [INN]
• (S)-1-((R)-6-fluorochroman-2-yl)-2-(((S)-2-((S)-6-fluorochroman-2-yl)-2-hydroxyethyl)amino)ethan-1-ol
• CHEMBL2365658
• D05127
• R67145
• SCHEMBL7919700
• A inverted exclamation marka-[Iminobis(methylene)]bis[6-fluoro-3,4-dihydro-2H-1-benzopyran-2-methanol]
• rel-Nebivolol
• 2H-1-Benzopyran-2-methanol, alpha,alpha'-(iminobis(methylene))bis(6-fluoro-3,4-dihydro-, (2S-(2R*(R*(R*(S*)))))-
• HMS3886O20
• A inverted exclamation markaS,2R,2 inverted exclamation markaS)-
• (
• A,
• GMK2E335DQ
• AS,
• CHEBI:64020
• Q27132969
• HY-B0203
• [2R,alphaS,2'S,alpha'S]-alpha,alpha'-[imino-bis(methylene)]bis[6-fluoro-3,4-dehydro-2H-1-benzopyran-2-methanol]
• AKOS040752538
• 118457-14-0
• AT27091
• (-)-Nebivolol; Levonebivolol; l-Nebivolol
• 118457-16-2
• (+/-)[R*,S*,S*,S*]-alpha,alpha'-[imino-bis (methylene)] bis [6-fluoro-3,4-dihydro-2H-1-benzopyran-2-methanol]
• Nebivolol (USAN/INN)
• Nebivolol
• (1S)-1-[(2S)-6-fluoro-3,4-dihydro-2H-chromen-2-yl]-2-[[(2S)-2-[(2R)-6-fluoro-3,4-dihydro-2H-chromen-2-yl]-2-hydroxyethyl]amino]ethanol
• LEVONEBIVOLOL [WHO-DD]
• s5739

• Inchi： 1S/C22H25F2NO4/c23-15-3-7-19-13(9-15)1-5-21(28-19)17(26)11-25-12-18(27)22-6-2-14-10-16(24)4-8-20(14)29-22/h3-4,7-10,17-18,21-22,25-27H,1-2,5-6,11-12H2/t17-,18-,21-,22+/m0/s1
• InChI Key： KOHIRBRYDXPAMZ-YHDSQAASSA-N
• SMILES： FC1C=CC2=C(C=1)CC[C@@H]([C@H](CNC[C@@H]([C@H]1CCC3C=C(C=CC=3O1)F)O)O)O2

Computed Properties

• Exact Mass: 405.17525
• Monoisotopic Mass: 405.175
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 483
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 71A^2
• XLogP3: 3

Experimental Properties

• Density: 1.309
• Melting Point: 135-137°C
• Boiling Point: 600.5°Cat760mmHg
• Flash Point: 316.9°C
• Refractive Index: 1.58
• PSA: 70.95
• LogP: 2.75450

(-)-Nebivolol Security Information

• Storage Condition：-20°C Freezer